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Compound of Interest

Compound Name: (Rac)-Taltobulin intermediate-1

Cat. No.: B3117889 Get Quote

(Rac)-Taltobulin Intermediate-1: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties,

synthesis, and biological context of (Rac)-Taltobulin intermediate-1, a key building block in

the synthesis of the potent anti-cancer agent Taltobulin.

Core Physical and Chemical Properties
(Rac)-Taltobulin intermediate-1, systematically named N-[(1,1-Dimethylethoxy)carbonyl]-

N,β,β-trimethyl-phenylalanine, is a crucial precursor in the chemical synthesis of Taltobulin.[1]

Its physical and chemical characteristics are summarized below.
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Property Value Source

Chemical Name

2-((tert-butoxycarbonyl)

(methyl)amino)-3-methyl-3-

phenylbutanoic acid

[1]

Synonyms

N-[(1,1-

Dimethylethoxy)carbonyl]-

N,β,β-trimethyl-phenylalanine

[1]

CAS Number 676487-35-7 [1]

Molecular Formula C17H25NO4 [1]

Molecular Weight 307.38 g/mol [1]

Appearance Colorless to light yellow oil [2]

Solubility

Soluble in DMSO, and

mixtures of DMSO, PEG300,

Tween-80, and saline.

[2]

Storage

Store at 4°C for short-term, or

at -20°C to -80°C for long-term

in a sealed container, away

from moisture and light.

[2]

Experimental Protocols
Synthesis of (Rac)-Taltobulin Intermediate-1
The following is a representative experimental protocol for the synthesis of (Rac)-Taltobulin
intermediate-1. This protocol is adapted from established methods for the N-Boc protection of

amino acids.

Materials:

(Rac)-N,β,β-trimethyl-phenylalanine

Di-tert-butyl dicarbonate (Boc)2O
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Sodium bicarbonate (NaHCO3)

Dioxane

Water

Ethyl acetate

Hexane

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO4)

Procedure:

Dissolution: Dissolve (Rac)-N,β,β-trimethyl-phenylalanine in a 1:1 mixture of dioxane and

water.

Addition of Base: Add sodium bicarbonate to the solution and stir until it dissolves.

Boc Protection: Add di-tert-butyl dicarbonate to the reaction mixture. Stir vigorously at room

temperature overnight.

Work-up:

Acidify the reaction mixture to a pH of 2-3 with a cold 1M HCl solution.

Extract the aqueous layer with ethyl acetate.

Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain a

crude oil.
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Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexane to yield pure (Rac)-Taltobulin intermediate-1 as a colorless to light

yellow oil.

Preparation of a Stock Solution for In Vitro Assays
For cell-based assays, a stock solution of (Rac)-Taltobulin intermediate-1 can be prepared as

follows:

Prepare a 10 mM stock solution in dimethyl sulfoxide (DMSO).

For a working solution, dilute the DMSO stock in a suitable vehicle. A common vehicle for in

vivo studies consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

Biological Context and Signaling Pathway
(Rac)-Taltobulin intermediate-1 is a non-pharmacologically active precursor to Taltobulin.

Taltobulin is a potent antimicrotubule agent that functions by inhibiting the polymerization of

tubulin.[3] This disruption of microtubule dynamics leads to cell cycle arrest in the M phase,

which subsequently triggers the intrinsic apoptotic pathway.[3][4]

The signaling cascade initiated by microtubule disruption is complex and involves several key

regulatory proteins. The mitotic spindle assembly checkpoint is activated, leading to the

phosphorylation and inactivation of Bcl-2, an anti-apoptotic protein.[5] This, in turn, promotes

the release of pro-apoptotic factors from the mitochondria. Furthermore, the tumor suppressor

protein p53 and its downstream effector p21 are often induced, contributing to cell cycle arrest

and apoptosis.[4] The JNK (c-Jun N-terminal kinase) pathway is also activated in response to

microtubule stress, further promoting apoptosis.[5] Recent studies have also suggested a link

between tubulin and the regulation of Death Receptor 5 (DR5), indicating a potential crosstalk

with the extrinsic apoptotic pathway.[6]

Below is a diagram illustrating the proposed signaling pathway for Taltobulin-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(Rac)-Taltobulin intermediate-1 physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3117889#rac-taltobulin-intermediate-1-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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